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N-(3-Cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-methylfuran-2-carboxamide N-(3-Cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-methylfuran-2-carboxamide
Brand Name: Vulcanchem
CAS No.: 544455-83-6
VCID: VC0457343
InChI: InChI=1S/C16H16N2O2S/c1-9-3-5-11-12(8-17)16(21-14(11)7-9)18-15(19)13-6-4-10(2)20-13/h4,6,9H,3,5,7H2,1-2H3,(H,18,19)
SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(O3)C
Molecular Formula: C16H16N2O2S
Molecular Weight: 300.4g/mol

N-(3-Cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-methylfuran-2-carboxamide

CAS No.: 544455-83-6

Main Products

VCID: VC0457343

Molecular Formula: C16H16N2O2S

Molecular Weight: 300.4g/mol

N-(3-Cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-methylfuran-2-carboxamide - 544455-83-6

CAS No. 544455-83-6
Product Name N-(3-Cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-methylfuran-2-carboxamide
Molecular Formula C16H16N2O2S
Molecular Weight 300.4g/mol
IUPAC Name N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-methylfuran-2-carboxamide
Standard InChI InChI=1S/C16H16N2O2S/c1-9-3-5-11-12(8-17)16(21-14(11)7-9)18-15(19)13-6-4-10(2)20-13/h4,6,9H,3,5,7H2,1-2H3,(H,18,19)
Standard InChIKey GFSQCXQEQNPAFZ-UHFFFAOYSA-N
SMILES CC1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(O3)C
Canonical SMILES CC1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(O3)C
PubChem Compound 3271294
Last Modified Nov 11 2021
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